Cas no 1922-60-7 (2-(4-sulfamoylbenzenesulfonamido)acetic acid)

2-(4-sulfamoylbenzenesulfonamido)acetic acid structure
1922-60-7 structure
Product Name:2-(4-sulfamoylbenzenesulfonamido)acetic acid
CAS No:1922-60-7
MF:C8H10N2O6S2
MW:294.304799556732
CID:236609
PubChem ID:7131455
Update Time:2025-09-21

2-(4-sulfamoylbenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[(p-sulfamoylphenyl)sulfonyl]- (7CI,8CI)
    • ({[4-(AMINOSULFONYL)PHENYL]SULFONYL}AMINO)ACETIC ACID
    • 2-[(4-sulfamoylphenyl)sulfonylamino]acetic acid
    • {[(4-sulfamoylphenyl)sulfonyl]amino}acetate
    • N-[(4-sulfamoylphenyl)sulfonyl]glycine
    • 2-(4-sulfamoylbenzenesulfonamido)acetic acid
    • Z115593644
    • 2-(4-Sulfamoylphenylsulfonamido)acetic acid
    • J-506095
    • CS-0346294
    • 2-(4-Sulfamoylbenzenesulfonylamino)-acetic acid
    • ((4-Sulfamoylphenyl)sulfonyl)glycine
    • Glycine,N-[(p-sulfamoylphenyl)sulfonyl]-(7ci,8ci)
    • DTXSID80427918
    • 1922-60-7
    • EN300-15201
    • AKOS008060956
    • Inchi: 1S/C8H10N2O6S2/c9-17(13,14)6-1-3-7(4-2-6)18(15,16)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)(H2,9,13,14)
    • InChI Key: WYOUPZPPNNATEL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(NCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 293.9981
  • Monoisotopic Mass: 293.99802839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • PSA: 143.63

2-(4-sulfamoylbenzenesulfonamido)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
EN300-15201-10.0g
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Enamine
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